(4-(6-Methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)(3-methoxyphenyl)methanone

• IUPAC Name: [4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C18H22N4O3/c1-13-19-16(12-17(20-13)25-3)21-7-9-22(10-8-21)18(23)14-5-4-6-15(11-14)24-2/h4-6,11-12H,7-10H2,1-3H3
• InChI Key: XDKOLJFVTIBEQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)N2CCN(CC2)C(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

The compound (4-(6-Methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)(3-methoxyphenyl)methanone, also known as MMMP, is a novel chemical compound that has gained attention in recent years due to its potential applications in scientific research. MMMP is a synthetic compound that belongs to the class of piperazine derivatives and has shown promising results in various studies.

Scientific Research Applications

Molecular Interaction Studies

One area of application involves the molecular interaction studies of related compounds with specific receptors. For example, research on compounds similar to the specified molecule, focusing on their interaction with cannabinoid receptors, provides insights into their binding mechanisms and potential therapeutic applications (Shim et al., 2002).

Synthesis and Antimicrobial Activity

Another significant application is in the synthesis of new chemical entities with potential antimicrobial properties. Patel, Agravat, and Shaikh (2011) demonstrated the preparation of pyridine derivatives showing variable and modest activity against bacteria and fungi, indicating the chemical scaffold's potential for developing new antimicrobials (Patel et al., 2011).

Anti-Inflammatory and Analgesic Activity

Compounds structurally related to “(4-(6-Methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)(3-methoxyphenyl)methanone” have been synthesized and evaluated for their anti-inflammatory and analgesic activities. Abu‐Hashem and Youssef (2011) explored the synthesis of new derivatives and their efficacy, providing a basis for further pharmaceutical development (Abu‐Hashem & Youssef, 2011).

Antibacterial and Tuberculosis Treatment Research

Mallikarjuna et al. (2014) focused on synthesizing derivatives with antibacterial and antituberculosis activities, showcasing the potential of similar compounds in treating infectious diseases (Mallikarjuna et al., 2014).

Anticancer Studies

Research on derivatives also extends to anticancer activities, with studies exploring the synthesis of novel compounds and their selective inhibition of cancer cell growth. This highlights the molecule's relevance in designing new therapeutic agents for cancer treatment (Vinaya et al., 2011).